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An in-depth exploration of the traditional uses, phytochemical composition, and scientifically
validated pharmacological activities of Piper longum (Indian Long Pepper). This guide is
intended for researchers, scientists, and professionals in the field of drug development.

Introduction

Piper longum, commonly known as Indian Long Pepper or "Pippali,” holds a significant place in
traditional medicine systems, particularly Ayurveda, Unani, and Siddha.[1][2][3][4] For
centuries, its fruits and roots have been utilized to treat a wide array of ailments, ranging from
respiratory and digestive disorders to inflammatory conditions.[1][2][5] In recent years, this
ancient herb has captured the attention of the scientific community, leading to extensive
research into its phytochemical constituents and pharmacological properties. This technical
guide provides a comprehensive overview of the traditional uses of Piper longum, delves into
its key bioactive compounds, and presents the current scientific evidence supporting its
therapeutic potential, with a focus on its anti-cancer, anti-inflammatory, and immunomodulatory
activities.

Traditional Uses of Piper longum
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Historically, Piper longum has been a cornerstone of traditional medicine for its diverse
therapeutic applications.

e Ayurveda: In Ayurvedic medicine, "Pippali" is revered as a powerful "Rasayana” (rejuvenator)
and is a key ingredient in the classical formulation "Trikatu" (a mixture of long pepper, black
pepper, and ginger), which is used to enhance digestion and bioavailability of other herbs
and drugs.[6] It is traditionally prescribed for respiratory conditions like asthma, bronchitis,
and cough, as well as for digestive issues such as indigestion, bloating, and constipation.[2]
[5][7] Ayurvedic texts also document its use for managing metabolic disorders, improving
liver function, and boosting immunity.[5]

e Unani Medicine: In the Unani system, Piper longum, known as "Filfil Daraz," is recognized
for its carminative and digestive properties.[3][8] It has been traditionally used to treat
conditions such as phlegmatic cough, paralysis, epilepsy, gout, and sciatica.[8]

o Siddha and Chinese Medicine: The Siddha system also utilizes Piper longum for various
ailments. In traditional Chinese medicine, it has been employed to address stomachache,
rhinitis, and vomiting.[1]

Phytochemical Composition

The diverse pharmacological effects of Piper longum are attributed to its rich and complex
phytochemical profile. The most significant bioactive compounds isolated from the plant
include:

» Alkaloids: The primary and most studied alkaloids are piperine and piperlongumine.[9]
Other notable alkaloids include piperlonguminine, pipermonaline, and piperundecalidine.[9]

¢ Essential Oils: The fruits and roots contain volatile oils rich in sesquiterpenes and
monoterpenes.[5]

o Other Constituents: The plant also contains resins, fixed oils, and organic acids like palmitic
acid.[5]

Scientific Evidence of Pharmacological Activities
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Modern scientific investigation has provided substantial evidence supporting the traditional
claims of Piper longum'’s therapeutic efficacy. The following sections detail the key
pharmacological activities, supported by quantitative data and insights into the underlying

molecular mechanisms.

Anti-Cancer Activity

Both extracts of Piper longum and its isolated compounds, particularly piperine and
piperlongumine, have demonstrated significant anti-cancer potential across a range of cancer
cell lines. The primary mechanisms of action include the induction of apoptosis, cell cycle
arrest, and inhibition of metastasis.

Quantitative Data on Anti-Cancer Activity:
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Compound/ Cancer Cell Exposure
. Assay IC50 Value ) Reference
Extract Line Time (h)
Piper longum  MCF-7
Aqueous (Breast MTT 3.125 pg/ul 24 [10]
Extract Cancer)
Piper longum  Hela
Ethanolic (Cervical MTT 46.24 pg/ml 24 [11]
Extract Cancer)
Piper longum  Hela
Ethanolic (Cervical MTT 33.43 pg/mi 48 [11]
Extract Cancer)
Piper longum  Hela
Ethanolic (Cervical MTT 38.49 pg/mi 72 [11]
Extract Cancer)
HelLa
Piperine (Cervical MTT 12.89 uM 24 [9][12]
Cancer)
Hela
Piperine (Cervical MTT 10.77 uM 48 [O1[12]
Cancer)
MCF-7
Piperine (Breast MTT 13.39 uM 24 [O1[12]
Cancer)
MCF-7
Piperine (Breast MTT 11.08 puMm 48 [9][12]
Cancer)
MGC-803
Piperine (Gastric MTT 12.55 uM 24 [O1[12]
Cancer)
MGC-803
Piperine (Gastric MTT 9.725 uM 48 [9][12]
Cancer)
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Piperlongumi T24 (Bladder

Cell Viability 10-20 uM 24 9]
ne Cancer)
) ~ BIU-87
Piperlongumi N
(Bladder Cell Viability 10-20 uM 24 9]
ne
Cancer)
Piperlongumi  EJ (Bladder o
Cell Viability 10-20 uM 24 9]
ne Cancer)
) - U20s
Piperlongumi
(Osteosarco MTT 10.02 uM - [12]
ne
ma)
) . MG63
Piperlongumi
(Osteosarco MTT 8.38 uM - [12]
ne
ma)

Signaling Pathways in Anti-Cancer Activity:

Piper longum and its constituents exert their anti-cancer effects by modulating several key
signaling pathways:

e PI3K/AKt/mTOR Pathway: Piperine has been shown to inhibit the PI3K/Akt/mTOR signaling
pathway, which is crucial for cancer cell proliferation, survival, and growth.[1]

o NF-kB Pathway: Both piperine and piperlongumine can suppress the activation of NF-kB, a
transcription factor that plays a pivotal role in inflammation, cell survival, and proliferation.[2]

 MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway, including ERK1/2,
p38, and JNK, is another target. Piperine can modulate these pathways to induce apoptosis
in cancer cells.[1][7]

o STAT3 Pathway: Piperine has been found to inhibit the activation of STAT3, a key signaling
molecule involved in cancer cell growth and survival.[2]

o Apoptosis Induction:Piper longum constituents induce apoptosis through both intrinsic
(mitochondrial) and extrinsic (death receptor) pathways. This involves the modulation of Bcl-
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2 family proteins, activation of caspases (caspase-3 and -9), and cleavage of PARP.[2][5]

» Reactive Oxygen Species (ROS) Induction: Piperlongumine selectively induces apoptosis in
cancer cells by increasing the levels of reactive oxygen species (ROS), leading to oxidative
stress and cell death.[3][13]

Experimental Workflows and Signaling Pathway Diagrams:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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